2-{4-[(Naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidin-5-ol

• CAS No.: 61187-13-1
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]pyrimidin-5-ol
• InChI: InChI=1S/C19H20N4O/c24-18-12-20-19(21-13-18)23-9-7-22(8-10-23)14-15-5-6-16-3-1-2-4-17(16)11-15/h1-6,11-13,24H,7-10,14H2
• InChI Key: BBZPHVXOAXHDAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=NC=C(C=N4)O

Description

2-{4-[(Naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidin-5-ol is a useful research compound. Its molecular formula is C19H20N4O and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4.50 g. of 1-(β-napthylmethyl)piperazine(as prepared in Example 7), 2.5 g. of 2-chloro-5-hydroxypyrimidine in 30 ml. of dimethylformamide is added 2.0 g. of sodium bicarbonate and the mixture is refluxed for six hours. The mixture is cooled and filtered and the filtrate concentrated to a small volume in vacuo. The concentrate is diluted with 100 ml. of water and the insoluble material is washed with water and hexane to yield 1-(β-napthylmethyl)-4-(5-hydroxy-2-pyrimidinyl)piperazine.